Cas no 116107-09-6 (2-Propen-1-one,1-[2,4-dihydroxy-6-methoxy-3-(3-methyl-2-butenyl)phenyl]-3-phenyl-, (E)-)

• Product Name: 2-Propen-1-one,1-[2,4-dihydroxy-6-methoxy-3-(3-methyl-2-butenyl)phenyl]-3-phenyl-, (E)-
• CAS No: 116107-09-6
• MF: C₂₁H₆O₄
• MW: 322.26994562149
• CID: 1205574
• Update Time: 2024-08-02

2-Propen-1-one,1-[2,4-dihydroxy-6-methoxy-3-(3-methyl-2-butenyl)phenyl]-3-phenyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-[2,4-dihydroxy-6-methoxy-3-(3-methyl-2-butenyl)phenyl]-3-phenyl-, (E)-
• 2-Propen-1-one, 1-[2,4-dihydroxy-6-methoxy-3-(3-methyl-2-butenyl)phenyl]-3-phenyl-, (E)- (9CI)

• Inchi： 1S/C21H6O4/c1-14(2)9-11-16-18(23)13-19(25-3)20(21(16)24)17(22)12-10-15-7-5-4-6-8-15/h4-8,13H
• InChI Key： QHXAZRLHZAPUDI-UHFFFAOYSA-N
• SMILES： [C]OC1C(C(/[C]=[C]/C2C=CC=CC=2)=O)=C([O])C([C]/[C]=C(\[C])/[C])=C([O])C=1 |^1:0,5,6,15,18,20,21,23,^4:17|

Computed Properties

• Exact Mass: 338.15186
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• XLogP3: 4.668

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Melting Point: 165-168 °C
• Boiling Point: 537.5±50.0 °C(Predicted)
• PSA: 66.76
• pka: 7.52±0.45(Predicted)